Cas no 1337048-97-1 (5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: 5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1337048-97-1
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5581815
• PubChem ID: 76221600
• Update Time: 2026-03-11

5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 5-chloro-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• 1-Naphthalenamine, 5-chloro-7-fluoro-1,2,3,4-tetrahydro-
• Y13081
• 1337048-97-1

• Inchi： 1S/C10H11ClFN/c11-9-5-6(12)4-8-7(9)2-1-3-10(8)13/h4-5,10H,1-3,13H2
• InChI Key： GZQXDQBJQARTAR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1CCCC2N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 261.7±40.0 °C(Predicted)
• pka: 8.71±0.20(Predicted)

Additional information on 5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

5-Chloro-7-fluoro-1,2,3,4-tetrahydronaphthylamine: A Comprehensive Overview

5-Chloro-7-fluoro-1,2,3,4-tetrahydronaphthylamine is a highly specialized organic compound with the CAS number 1337048-97-1. This compound belongs to the family of tetrahydronaphthylamines, which are derivatives of tetrahydronaphthalene. The presence of chlorine and fluorine substituents at the 5 and 7 positions, respectively, imparts unique chemical and physical properties to this molecule. Recent studies have highlighted its potential applications in various fields, including materials science and pharmaceutical research.

The structural uniqueness of 5-chloro-7-fluoro-tetrahydronaphthylamine lies in its aromatic framework combined with the electron-withdrawing effects of chlorine and fluorine atoms. These substituents not only influence the electronic properties of the molecule but also enhance its stability under certain reaction conditions. Researchers have demonstrated that this compound can serve as an effective precursor in the synthesis of advanced materials, such as high-performance polymers and nanomaterials.

Recent advancements in synthetic chemistry have enabled the efficient production of 5-chloro-7-fluoro-tetrahydronaphthylamine. One notable method involves a multi-step synthesis pathway that incorporates both electrophilic substitution and catalytic hydrogenation techniques. This approach ensures high yield and purity, making it suitable for large-scale production in industrial settings.

In terms of applications, 5-chloro-7-fluoro-tetrahydronaphthylamine has shown promise in the development of novel pharmaceutical agents. Its ability to act as a bioisostere in drug design has been explored in several studies. For instance, researchers have utilized this compound as a building block for creating potential inhibitors of key enzymes involved in neurodegenerative diseases. The fluorine substituent at the 7 position has been found to significantly enhance the compound's bioavailability and pharmacokinetic profile.

The environmental impact of 5-chloro-7-fluoro-tetrahydronaphthylamine has also been a topic of recent interest. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 5-chloro-7-fluoro-tetrahydronaphthylamine represents a versatile compound with a wide range of potential applications. Its unique chemical properties and recent advancements in synthesis techniques make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.